Cas no 52708-34-6 (4-(2H-1,2,3-Triazol-2-yl)aniline)

4-(2H-1,2,3-Triazol-2-yl)aniline structure
52708-34-6 structure
Product Name:4-(2H-1,2,3-Triazol-2-yl)aniline
CAS No:52708-34-6
MF:C8H8N4
MW:160.17592048645
CID:1032131
PubChem ID:15514363
Update Time:2025-04-20

4-(2H-1,2,3-Triazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-(2H-1,2,3-Triazol-2-yl)aniline
    • 4-(2H-1,2,3-triazol-2-yl)Benzenamine
    • 4-(triazol-2-yl)aniline
    • PQLNCYKUQDUNHI-UHFFFAOYSA-N
    • DB-071572
    • AKOS016011687
    • SCHEMBL3706685
    • 2-(4-Aminophenyl)-2H-1,2,3-triazole
    • DTXSID20573529
    • CCA70834
    • EN300-39982
    • F82036
    • 52708-34-6
    • Benzenamine, 4-(2H-1,2,3-triazol-2-yl)-
    • Inchi： 1S/C8H8N4/c9-7-1-3-8(4-2-7)12-10-5-6-11-12/h1-6H,9H2
    • InChI Key： PQLNCYKUQDUNHI-UHFFFAOYSA-N
    • SMILES： N1(C2C=CC(=CC=2)N)N=CC=N1

Computed Properties

  • Exact Mass: 160.07504
  • Monoisotopic Mass: 160.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • PSA: 56.73

4-(2H-1,2,3-Triazol-2-yl)aniline Pricemore >>

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4-(2H-1,2,3-Triazol-2-yl)aniline Suppliers

Amadis Chemical Company Limited
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(CAS:52708-34-6)4-(2H-1,2,3-Triazol-2-yl)aniline
Order Number:A1242568
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:16
Price ($):156/421
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:52708-34-6)4-(2H-1,2,3-Triazol-2-yl)aniline
A1242568
Purity:99%/99%
Quantity:250mg/1g
Price ($):156/421
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